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Compound of Interest

Compound Name: 4-Cyano-4'-pentylbiphenyl

Cat. No.: B1218408

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential safety and logistical information
for the handling of 4-Cyano-4'-pentylbiphenyl (also known as 5CB), including detailed
operational and disposal plans.

Hazard Identification and Classification

4-Cyano-4'-pentylbiphenyl is classified as a hazardous substance. It is harmful if swallowed,
in contact with skin, or if inhaled.[1][2][3][4][5] It is also known to cause skin and serious eye
irritation and may cause respiratory irritation.[1][3][4][6]

GHS Hazard Statements:

e H302: Harmful if swallowed[3][4]

e H312: Harmful in contact with skin[3][4]

e H315: Causes skin irritation[1][3][4]

o H319: Causes serious eye irritation[1][3][4]
e H332: Harmful if inhaled[3][4][5]

o H335: May cause respiratory irritation[1][3][4]
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Property Value Source
Molecular Formula C18H19N [1114]
Molecular Weight 249.36 g/mol [1114]
CAS Number 40817-08-1 [1][2]
EC Number 255-093-2 [3]
Acute Toxicity Category 4 (Oral, Dermal, CIEI6]
Inhalation)
Skin Corrosion/Irritation Category 2 [2][3]
Serious Eye Damage/Irritation Category 2 [2][3]
Specific target organ toxicity Category 3 (Respiratory Be
(single exposure) system)
NFPA Code H-2, F-1, R-0 [1]

Acute toxicity data is not quantitatively available in the provided search results.

Personal Protective Equipment (PPE)

To ensure personal safety when handling 4-Cyano-4'-pentylbiphenyl, the following personal
protective equipment is mandatory.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.flinnsci.com/sds_1014-4-cyano-4-pentylbiphenyl/sds_1014/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyano-4_-pentylbiphenyl
https://www.flinnsci.com/sds_1014-4-cyano-4-pentylbiphenyl/sds_1014/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyano-4_-pentylbiphenyl
https://www.flinnsci.com/sds_1014-4-cyano-4-pentylbiphenyl/sds_1014/
https://www.fishersci.com/store/msds?partNumber=AAB2185606&productDescription=4-CYANO-4+-N-PENTLBIPHENL+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-cyano-4-penylbihpenyl-temppid160705010283.html
https://www.fishersci.com/store/msds?partNumber=AAB2185606&productDescription=4-CYANO-4+-N-PENTLBIPHENL+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-cyano-4-penylbihpenyl-temppid160705010283.html
https://www.guidechem.com/encyclopedia/4-cyano-4-pentylbiphenyl-dic23626.html
https://www.fishersci.com/store/msds?partNumber=AAB2185606&productDescription=4-CYANO-4+-N-PENTLBIPHENL+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-cyano-4-penylbihpenyl-temppid160705010283.html
https://www.fishersci.com/store/msds?partNumber=AAB2185606&productDescription=4-CYANO-4+-N-PENTLBIPHENL+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-cyano-4-penylbihpenyl-temppid160705010283.html
https://www.fishersci.com/store/msds?partNumber=AAB2185606&productDescription=4-CYANO-4+-N-PENTLBIPHENL+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-cyano-4-penylbihpenyl-temppid160705010283.html
https://www.flinnsci.com/sds_1014-4-cyano-4-pentylbiphenyl/sds_1014/
https://www.benchchem.com/product/b1218408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

) Chemical safety goggles or a Protects against splashes and
Eye and Face Protection ) o
face shield. eye irritation.[1][2]

Chemical-resistant gloves

) ] (e.g., nitrile) and protective Prevents skin contact and
Skin Protection ) ) L
clothing to prevent skin irritation.[1][2]
exposure.

Use a NIOSH/MSHA or

European Standard EN 149 o ]
) ) ] ) Protects against inhalation of
Respiratory Protection approved respirator if
o harmful dust or fumes.[2]
exposure limits are exceeded

or if irritation is experienced.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 4-Cyano-4'-pentylbiphenyl.
1. Engineering Controls:

o Always handle this chemical in a well-ventilated area, preferably within a chemical fume
hood.[3][6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

2. Handling:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3][5]
» Avoid contact with skin and eyes.[3][6]

¢ Wash hands thoroughly after handling.[1][3][5]

e Do not eat, drink, or smoke in the handling area.[1][3][5][6][7]

3. Storage:
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6][7]

e Store away from strong oxidizing agents.[1][2][6]

Emergency Procedures

Emergency First-Aid Measures

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. Call a
POISON CENTER or physician if you feel
unwell.[1][3][5]

Inhalation

Wash off immediately with plenty of water for at
. least 15 minutes. Remove contaminated
Skin Contact ] ] )
clothing and wash it before reuse. Get medical

attention.[2][3]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

Eye Contact ) o ) .
do so. Continue rinsing. Get medical attention.

[1]

Rinse mouth. Do NOT induce vomiting. Call a
Ingestion POISON CENTER or physician immediately.[1]

[2]

Use a tri-class dry chemical fire extinguisher,

Fire
carbon dioxide, or chemical foam.[1][2]
Ventilate the area. Contain the spill with sand or
Spil absorbent material and deposit it in a sealed
pi

bag or container for disposal as hazardous

waste.[1]

Disposal Plan

All waste containing 4-Cyano-4'-pentylbiphenyl must be treated as hazardous waste.

» Waste Collection: Collect waste material in a sealed, properly labeled container.
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» Disposal: Dispose of contents and container to an appropriate treatment and disposal facility
in accordance with all applicable federal, state, and local regulations.[1][3][5] Chemical waste
generators must consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification.[2]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 4-

Cyano-4'-pentylbiphenyl.
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Caption: Workflow for safe handling of 4-Cyano-4'-pentylbiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
4-Cyano-4'-pentylbiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218408#personal-protective-equipment-for-
handling-4-cyano-4-pentylbiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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